Cas no 2679937-91-6 ((1R,3S,5R)-2-(2,2,2-trifluoroacetyl)-2-azabicyclo3.1.0hexane-3-carboxylic acid)

• Product Name: (1R,3S,5R)-2-(2,2,2-trifluoroacetyl)-2-azabicyclo3.1.0hexane-3-carboxylic acid
• CAS No: 2679937-91-6
• MF: C₈H₈F₃NO₃
• MW: 223.14923286438
• CID: 5644485
• PubChem ID: 165906326
• Update Time: 2025-06-08

(1R,3S,5R)-2-(2,2,2-trifluoroacetyl)-2-azabicyclo3.1.0hexane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28274165
• 2679937-91-6
• (1R,3S,5R)-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid
• (1R,3S,5R)-2-(2,2,2-trifluoroacetyl)-2-azabicyclo3.1.0hexane-3-carboxylic acid

• Inchi： 1S/C8H8F3NO3/c9-8(10,11)7(15)12-4-1-3(4)2-5(12)6(13)14/h3-5H,1-2H2,(H,13,14)/t3-,4-,5+/m1/s1
• InChI Key： XSFLVJGJTYQUNU-WDCZJNDASA-N
• SMILES： FC(C(N1[C@H](C(=O)O)C[C@H]2C[C@@H]12)=O)(F)F

Computed Properties

• Exact Mass: 223.04562760g/mol
• Monoisotopic Mass: 223.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 57.6Ų

Additional information on (1R,3S,5R)-2-(2,2,2-trifluoroacetyl)-2-azabicyclo3.1.0hexane-3-carboxylic acid

Comprehensive Overview of (1R,3S,5R)-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid (CAS No. 2679937-91-6)

The compound (1R,3S,5R)-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid (CAS No. 2679937-91-6) is a highly specialized bicyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique azabicyclo[3.1.0]hexane core structure, combined with a trifluoroacetyl group and a carboxylic acid functionality, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in targeting enzymes or receptors.

One of the most searched questions in the field of organic chemistry is how trifluoroacetyl groups influence the reactivity and bioavailability of small molecules. The presence of this moiety in (1R,3S,5R)-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid enhances its electrophilic character, which is crucial for forming covalent bonds with biological targets. This property aligns with the growing demand for covalent inhibitors in drug design, a topic frequently discussed in recent scientific literature.

The azabicyclo[3.1.0]hexane scaffold is another highlight of this compound. Bicyclic structures like this are often explored for their conformational rigidity, which can improve binding affinity and selectivity in medicinal chemistry. Searches for "azabicyclo derivatives in drug discovery" have surged, reflecting the pharmaceutical industry's focus on constrained ring systems to overcome challenges like metabolic instability.

From a synthetic perspective, the carboxylic acid group in this molecule offers versatile derivatization opportunities. Chemists frequently search for "carboxylic acid functionalization techniques" to create amides, esters, or other derivatives. This flexibility makes 2679937-91-6 a promising building block for generating diverse compound libraries, a strategy widely adopted in high-throughput screening campaigns.

Environmental and safety considerations are also trending topics in chemical research. While this compound is not classified as hazardous, its trifluoroacetyl component warrants careful handling due to potential reactivity. Discussions around "green chemistry approaches for fluorinated compounds" are relevant here, as researchers seek sustainable methods to incorporate such functionalities into molecules.

The stereochemistry of (1R,3S,5R)-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid is another critical aspect. With three defined stereocenters, this compound exemplifies the importance of chiral synthesis in modern drug development. Searches for "stereoselective synthesis of bicyclic compounds" have increased, highlighting the pharmaceutical industry's need for enantiopure intermediates.

Analytical characterization of this compound presents interesting challenges and opportunities. Techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for confirming its structure and purity. These methods are frequently searched in conjunction with "complex heterocyclic compound analysis", reflecting the broader analytical needs of researchers working with similar molecules.

In the context of intellectual property, compounds like 2679937-91-6 often appear in patent literature as intermediates for biologically active molecules. The azabicyclo[3.1.0]hexane motif has been featured in several recent patents, particularly in areas such as central nervous system therapeutics and anti-inflammatory agents. This connection to hot research areas increases the compound's visibility in scientific databases.

From a commercial perspective, the availability of (1R,3S,5R)-2-(2,2,2-trifluoroacetyl)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid as a research chemical meets the growing demand for sophisticated building blocks in drug discovery. Suppliers often highlight compounds with multiple stereocenters and functional group diversity, as these features align with current medicinal chemistry trends.

The future research directions for this compound may include exploration of its biological activity profile or further structural optimization. With increasing interest in fluorinated pharmaceuticals and conformationally restricted scaffolds, 2679937-91-6 represents a valuable starting point for numerous investigative pathways in chemical biology and medicinal chemistry.